Cas no 2137594-48-8 (1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl-)

• Product Name: 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl-
• CAS No: 2137594-48-8
• MF: C₁₆H₃₂N₂
• MW: 252.438684463501
• CID: 5297048
• Update Time: 2025-07-10

1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl-

• Inchi： 1S/C16H32N2/c1-5-11-18-12-8-14(17)16(18)9-6-13(7-10-16)15(2,3)4/h13-14H,5-12,17H2,1-4H3
• InChI Key： QHBFNWJXMXCDRW-UHFFFAOYSA-N
• SMILES： N1(CCC)C2(CCC(C(C)(C)C)CC2)C(N)CC1

Additional information on 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl-

Comprehensive Overview of 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl- (CAS No. 2137594-48-8)

The compound 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl- (CAS No. 2137594-48-8) is a structurally unique spirocyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a spiro[4.5]decane core, positions it as a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of a tert-butyl group and a propyl side chain further enhances its potential for modulating biological activity, making it a subject of interest for researchers exploring neuropharmacology and medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 1-Azaspiro[4.5]decan-4-amine has surged due to their versatility in addressing drug-like properties such as bioavailability and metabolic stability. This compound aligns with the growing trend of fragment-based drug design (FBDD), where smaller, rigid structures are used to build potent inhibitors or modulators. Its CAS No. 2137594-48-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening (HTS) and lead optimization projects.

One of the key applications of 8-(1,1-dimethylethyl)-1-propyl-1-azaspiro[4.5]decan-4-amine lies in its potential as a dopamine receptor ligand. With the rising prevalence of neurodegenerative diseases such as Parkinson's and Alzheimer's, researchers are actively investigating novel compounds that can target dopaminergic pathways. The spirocyclic amine moiety in this molecule offers a promising starting point for designing selective receptor agonists or antagonists, addressing a critical need in precision medicine.

From a synthetic chemistry perspective, the preparation of 1-Azaspiro[4.5]decan-4-amine derivatives often involves multicomponent reactions (MCRs) or catalytic asymmetric synthesis. These methods are favored for their efficiency in constructing complex heterocyclic systems. The compound's tert-butyl group also introduces steric hindrance, which can be leveraged to improve target selectivity in drug candidates. Such features make it a frequent topic in organic chemistry forums and patent literature.

Beyond its pharmaceutical potential, CAS No. 2137594-48-8 is also explored in material science for developing functionalized polymers or catalysts. The spirocyclic structure contributes to thermal stability, a property highly sought after in high-performance materials. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary significance.

In conclusion, 1-Azaspiro[4.5]decan-4-amine, 8-(1,1-dimethylethyl)-1-propyl- represents a compelling case study in modern chemical innovation. Its structural uniqueness, combined with its relevance to cutting-edge research areas, ensures its continued prominence in scientific discourse. As the fields of drug discovery and material engineering evolve, this compound is poised to remain a focal point for both academic and industrial investigations.